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Compound Name:
Alpha 1(I) Collagen (614-639),

human

Cat. No.: B15576359 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Alpha 1(I) Collagen (614-639) is a peptide fragment derived from the alpha-1 chain of type I

collagen.[1][2] This peptide is of significant interest in various research fields, including tissue

engineering, cell biology, and drug discovery, due to its biological activities, which include

inhibiting collagen fibrillar matrix assembly.[3][4] Proper dissolution and preparation of this

lyophilized peptide are crucial for obtaining reliable and reproducible experimental results.[5]

This document provides a detailed protocol for the solubilization and storage of Alpha 1(I)

Collagen (614-639).

Product Information and Specifications
A summary of the key quantitative data for Alpha 1(I) Collagen (614-639) is presented in the

table below.
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Parameter Value Reference

Molecular Weight 2942.16 g/mol [1][2][3]

Molecular Formula C134H189N37O39 [2][3]

CAS Number 210905-12-7 [2][3]

Appearance Solid powder [6]

Solubility
Soluble in H₂O (≥ 50 mg/mL)

and DMSO
[2][6]

Storage (Lyophilized Powder)

-20°C for up to 3 years; -80°C

for up to 2 years (sealed, away

from moisture and light)

[2][3]

Storage (Stock Solution)

-20°C for up to 1 month; -80°C

for up to 6 months (sealed,

away from moisture and light)

[1][2]

Experimental Protocol: Reconstitution of
Lyophilized Alpha 1(I) Collagen (614-639)
This protocol outlines the steps for reconstituting the lyophilized peptide to prepare a stock

solution. It is essential to work in a sterile environment (e.g., a laminar flow hood) and use

sterile equipment to prevent contamination.[5][7]

Materials Required:
Lyophilized Alpha 1(I) Collagen (614-639) peptide

Sterile, high-purity water (e.g., Milli-Q or equivalent) or sterile 0.01 M Hydrochloric Acid (HCl)

[8]

Sterile, low-protein-binding microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer (optional, for gentle mixing)
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Centrifuge

Reconstitution Workflow Diagram

Preparation

Reconstitution

Storage

Equilibrate vial and solvent to room temperature

Briefly centrifuge vial to collect powder

Add chosen solvent (e.g., sterile H₂O) to the vial

Gently mix by pipetting or slow agitation

Incubate for 15-30 minutes at room temperature

Visually inspect for complete dissolution

Aliquot into sterile, low-protein-binding tubes

Store at -20°C (short-term) or -80°C (long-term)
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Caption: Workflow for reconstituting lyophilized Alpha 1(I) Collagen (614-639).

Step-by-Step Procedure:
Preparation:

Before opening, allow the vial of lyophilized peptide to equilibrate to room temperature for

at least 15-30 minutes. This prevents condensation from forming inside the vial upon

opening.

Briefly centrifuge the vial to ensure that all the lyophilized powder is collected at the

bottom.

Solvent Addition:

Based on the desired final concentration, calculate the required volume of solvent. For

example, to prepare a 1 mM stock solution from 1 mg of peptide (MW = 2942.16), you

would add approximately 0.34 mL of solvent.[2][3]

Carefully add the appropriate volume of sterile, high-purity water to the vial. While water is

a suitable solvent, for larger collagen molecules or if solubility issues arise, a weak acid

solution like 0.01 M HCl can be used.[8]

Dissolution:

To dissolve the peptide, use gentle mixing techniques.[9] This can be achieved by slowly

pipetting the solution up and down or by gentle agitation of the vial.[7][9]

Crucially, avoid vigorous shaking or vortexing, as this can cause the peptide to aggregate

or denature.[9]

Allow the vial to sit at room temperature for 15-30 minutes to facilitate complete

dissolution.[7]

Verification of Dissolution:
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After the incubation period, visually inspect the solution to ensure it is clear and free of any

undissolved particles.[7]

If the peptide does not dissolve completely, gentle warming to 37°C may aid in

solubilization.[9]

Aliquoting and Storage:

Once the peptide is fully dissolved, it is highly recommended to aliquot the stock solution

into smaller, single-use volumes in sterile, low-protein-binding tubes. This will prevent

degradation from repeated freeze-thaw cycles.[1]

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[1][2] Ensure the vials are sealed tightly to prevent

evaporation and contamination.

Troubleshooting
Problem: The peptide is difficult to dissolve.

Solution: Consider using a weak acidic solvent such as 0.01 M HCl or 0.1 M acetic acid,

as these are often used for reconstituting larger collagen molecules.[8][9] Gentle warming

to 37°C can also be attempted.[9]

Problem: The solution appears cloudy or contains particulates.

Solution: This may indicate incomplete dissolution or aggregation. Allow the solution to sit

for a longer period with occasional gentle mixing. If particulates remain, the solution can

be centrifuged to pellet the insoluble material, and the supernatant can be carefully

transferred to a new tube. Note that this may result in a lower final concentration.

By following these guidelines, researchers can ensure the proper preparation of Alpha 1(I)

Collagen (614-639) solution, leading to more accurate and reproducible results in their

downstream applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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